Cas no 2229591-88-0 (2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropan-1-amine
• CAS No: 2229591-88-0
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5856783
• PubChem ID: 165698665
• Update Time: 2025-06-09

2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropan-1-amine
• 2229591-88-0
• 2,2-dimethyl-3-[1-(2-methylpropyl)-1H-pyrazol-3-yl]cyclopropan-1-amine
• EN300-1779282

• Inchi： 1S/C12H21N3/c1-8(2)7-15-6-5-9(14-15)10-11(13)12(10,3)4/h5-6,8,10-11H,7,13H2,1-4H3
• InChI Key： YDNDVBNRDXMRCI-UHFFFAOYSA-N
• SMILES： NC1C(C2C=CN(CC(C)C)N=2)C1(C)C

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.8Ų

Additional information on 2,2-dimethyl-3-1-(2-methylpropyl)-1H-pyrazol-3-ylcyclopropan-1-amine

Compound CAS No 2229591-88-0: 2,2-Dimethyl-3-(1-(2-Methylpropyl)-1H-Pyrazol-3-Yl)Cyclopropan-1-Amine

The compound with CAS No 2229591-88-0, also known as 2,2-dimethyl-3-(1-(2-methylpropyl)-1H-pyrazol-3-yl)cyclopropan-1-amine, is a highly specialized organic compound with unique structural and chemical properties. This compound belongs to the class of cyclopropanamines and incorporates a pyrazole ring, making it a valuable molecule in various chemical and pharmaceutical applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern catalytic methods and optimized reaction conditions. The molecule's structure features a cyclopropane ring fused with an amine group, which contributes to its distinctive reactivity and stability. The presence of the pyrazole moiety further enhances its potential for use in drug design and material science.

One of the most significant breakthroughs in understanding this compound's properties has come from its application in medicinal chemistry. Researchers have demonstrated that the compound exhibits promising bioactivity in preclinical studies, particularly in targeting specific enzyme systems and receptor pathways. Its ability to interact with biological molecules makes it a candidate for drug development in areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical potential, the compound has shown remarkable stability under various environmental conditions, making it suitable for industrial applications. Its resistance to thermal degradation and chemical reactivity has positioned it as a valuable component in advanced materials and coatings.

Recent studies have also explored the environmental impact of this compound, focusing on its biodegradability and eco-friendly synthesis pathways. These findings underscore the importance of sustainable practices in chemical manufacturing, aligning with global efforts to reduce ecological footprints.

The integration of cutting-edge computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Advanced simulations have provided insights into its electronic structure, reactivity profiles, and interaction dynamics with other molecules.

In conclusion, the compound CAS No 2229591-88 represents a significant advancement in organic chemistry, offering diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key molecule for future innovations in both academic and industrial settings.